Aluminum chlorate

Specification

• CAS No.: 15477-33-5
• Molecular Formula: AlCl3O9
• Molecular Weight: 277.33 g/mol
• IUPAC Name: aluminum;trichlorate
• Standard InChI: InChI=1S/Al.3ClHO3/c;3*2-1(3)4/h;3*(H,2,3,4)/q+3;;;/p-3
• Standard InChI Key: QFIGQGUHYKRFAI-UHFFFAOYSA-K
• SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[O-]Cl(=O)=O.[Al+3]
• Canonical SMILES: [O-]Cl(=O)=O.[O-]Cl(=O)=O.[O-]Cl(=O)=O.[Al+3]

Introduction

Basic Information and Chemical Structure

Aluminum chlorate is an inorganic compound with the chemical formula Al(ClO3)3, consisting of one aluminum cation and three chlorate anions. It has a molecular weight of 277.33-277.34 g/mol and a percent composition of 9.73% aluminum, 38.35% chlorine, and 51.92% oxygen. The compound belongs to the family of metal chlorates, which are characterized by their strong oxidizing properties.

In its pure form, aluminum chlorate appears as white hygroscopic crystals that readily absorb moisture from the atmosphere. The structure features an aluminum ion coordinated with three chlorate groups, each containing a central chlorine atom bonded to three oxygen atoms.

Physical and Chemical Properties

Aluminum chlorate exhibits several distinctive physical and chemical properties that determine its behavior and applications. The following table summarizes the key physical and chemical properties of aluminum chlorate:

Property	Value/Description
Chemical Formula	AlCl3O9 or Al(ClO3)3
CAS Number	15477-33-5
Molecular Weight	277.33-277.34 g/mol
Physical State	Crystalline solid
Color	White hygroscopic crystals
Melting Point	Decomposes upon heating
Solubility in Water	Very soluble
Solubility in Ethanol	Soluble
Dielectric Constant	5.1 (at ambient conditions)

The compound is notably hygroscopic, meaning it readily absorbs moisture from the surrounding environment. This property necessitates careful storage and handling to maintain its chemical integrity. Like many chlorates, aluminum chlorate decomposes upon heating rather than melting at a specific temperature.

Aluminum chlorate demonstrates high solubility in water and is also soluble in ethanol, which enhances its utility in various applications. The high solubility in water (approximately 46.6 g/100g at 20°C) makes it particularly useful in aqueous formulations.

Synthesis and Production Methods

While detailed literature on the direct synthesis of aluminum chlorate is somewhat limited, several production methods can be inferred from related compounds and general principles of inorganic chemistry.

Analogous Production Insights from Aluminum Chloride

Research on aluminum chloride synthesis provides relevant insights for aluminum chlorate production methodologies. D.W. Lee et al. developed a cost-effective reduction process for aluminum chloride that could potentially be adapted for chlorate production. Their method involved using recycled materials:

"Aluminum chloride can be produced by using iron chloride extracted from wasted solution, and aluminum scraps achieved from aluminum can and foil. This novel process newly proposed is helpful to recycle wasted resources and protect an environment, and also can reduce production cost by lowering cost for purchasing raw materials."

This approach demonstrates the potential for sustainable and economical production methods that might be applicable to aluminum chlorate with appropriate modifications to account for the different oxidation states involved.

Applications and Uses

Aluminum chlorate finds application across multiple industries due to its chemical properties and oxidizing capabilities.

Industrial Applications

The compound serves several important industrial functions:

• Oxidizing agent in the formulation of explosives and pyrotechnics

• Prevention of yellowing in acrylic fibers during manufacturing processes

• Production of chlorine dioxide (ClO2), an important industrial bleaching agent and disinfectant

• Component in specialized chemical reactions requiring controlled oxidation

Pharmaceutical and Medical Applications

In the pharmaceutical sector, aluminum chlorate has been utilized as:

• An antiseptic and astringent in medical formulations

• A disinfectant for medical equipment and surfaces

• A component in specialized pharmaceutical preparations, with the nonahydrate form appearing under the trade name Mallebrin (Krewel)

These pharmaceutical applications leverage the compound's antimicrobial properties, though modern formulations may employ alternatives with more favorable safety profiles.

Derivatives and Related Compounds

Hydrated Forms

Aluminum chlorate exists in several hydrated forms, most notably:

• Aluminum chlorate hexahydrate [Al(ClO3)3 · 6H2O]

• Aluminum chlorate nonahydrate [Al(ClO3)3 · 9H2O] with CAS number 7784-15-8

These hydrated forms have slightly different physical properties compared to the anhydrous form but retain the essential chemical characteristics of aluminum chlorate.

Comparative Analysis with Related Compounds

The following table presents a comparative analysis of aluminum chlorate with chemically related compounds:

Compound	Formula	Key Characteristics and Distinctions
Aluminum chlorate	Al(ClO3)3	Strong oxidizer; used in explosives; decomposes upon heating
Aluminum chloride	AlCl3	Lewis acid; used in catalysis; hygroscopic; important in Friedel-Crafts reactions
Sodium chlorate	NaClO3	Strong oxidizer; used in herbicides and disinfectants
Potassium chlorate	KClO3	Commonly used as an oxidizing agent in pyrotechnics
Barium chlorate	Ba(ClO3)2	Used in pyrotechnics; less common than sodium/potassium variants

Aluminum chloride, while structurally similar to aluminum chlorate, exhibits significantly different chemical behavior. It functions as a powerful Lewis acid and finds extensive application in organic synthesis, particularly in Friedel-Crafts reactions. Unlike aluminum chlorate, aluminum chloride reacts violently with water to produce hydrogen chloride gas and heat.

Research Developments and Scientific Interest

While research specifically targeting aluminum chlorate has been somewhat limited compared to other metal chlorates, there are relevant studies on related aluminum compounds that provide contextual understanding.

Toxicological Research on Aluminum Compounds

Research on aluminum chloride has revealed potential health concerns that may have implications for aluminum chlorate handling and risk assessment. A study published in 2016 investigated the effects of aluminum chloride on mammary epithelial cells:

"Long-term exposure to concentrations of aluminium—in the form of aluminium chloride (AlCl3)—in the range of those measured in the human breast fully transform cultured mammary epithelial cells, thus enabling them to form tumors and metastasize in well‐established mouse cancer models."

While this research specifically addressed aluminum chloride rather than aluminum chlorate, it underscores the importance of careful toxicological assessment of aluminum compounds in general, particularly for compounds with medical applications.

Areas for Future Research

Based on the available literature, several research gaps and opportunities exist regarding aluminum chlorate:

• Development of more efficient and environmentally friendly synthesis methods

• Comprehensive toxicological assessment specific to aluminum chlorate

• Exploration of novel applications leveraging its oxidizing properties

• Investigation of stabilization methods to improve handling safety